Cas no 23309-16-2 (1-(2-nitrophenyl)-1H-imidazole)

1-(2-Nitrophenyl)-1H-imidazole is a nitro-substituted heterocyclic compound featuring an imidazole ring linked to a 2-nitrophenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination chemistry. The electron-withdrawing nitro group enhances its utility in nucleophilic substitution and metal-ligand interactions. Its stability under various reaction conditions allows for versatile functionalization, while the imidazole moiety contributes to potential biological activity. The compound is commonly employed in research settings for constructing complex molecular frameworks due to its well-defined chemical properties and compatibility with diverse synthetic methodologies.
1-(2-nitrophenyl)-1H-imidazole structure
23309-16-2 structure
Product Name:1-(2-nitrophenyl)-1H-imidazole
CAS No:23309-16-2
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD01795851
CID:828762
PubChem ID:821062
Update Time:2025-10-29

1-(2-nitrophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • Imidazole, 1-(o-nitrophenyl)- (8CI)
    • 1-(2-Nitrophenyl)-1H-imidazole
    • 1-(2-nitrophenyl)imidazole
    • (2-nitrophenyl)imidazole
    • 1-(2-nitro-phenyl)-1H-imidazole
    • 1-(2-nitrophenyl)imidazol
    • 1-(2'-nitrophenyl)imidazole
    • 1-(2-nitrophenyl)-imidazole
    • 1-{2-nitrophenyl}-1H-imidazole
    • AC1LGGUH
    • AQ-776
    • CTK5I3938
    • Imidazole,1-(o-nitrophenyl)-
    • SureCN990709
    • 1-o-Nitrophenylimidazole
    • ALBB-023418
    • CS-0269697
    • CHEMBL4475093
    • AKOS003382014
    • F71449
    • 1H-Imidazole, 1-(2-nitrophenyl)-
    • AQ-776/42801336
    • EN300-234736
    • 23309-16-2
    • F2147-1108
    • CCG-311910
    • LS-07365
    • imidazole, 1-(2-nitro)phenyl-
    • 1-(o-nitrophenyl)imidazole
    • MFCD01795851
    • STL412108
    • BP-21526
    • SCHEMBL990709
    • 1-(2-nitrophenyl)-1H-imidazole
    • MDL: MFCD01795851
    • Inchi: 1S/C9H7N3O2/c13-12(14)9-4-2-1-3-8(9)11-6-5-10-7-11/h1-7H
    • InChI Key: HESJLLCGKVDGIB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC=CC=1N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 189.05391
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 97-98 ºC
  • Boiling Point: 375 °C at 760 mmHg
  • Flash Point: 180.6 °C
  • Solubility: Very slightly soluble (0.83 g/l) (25 º C),
  • PSA: 60.96

1-(2-nitrophenyl)-1H-imidazole Pricemore >>

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